Cas no 1779133-39-9 (1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine)
1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Chemical and Physical Properties
Names and Identifiers
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- 1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
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- Inchi: 1S/C11H10F3N3O/c1-6(15)10-16-9(17-18-10)7-4-2-3-5-8(7)11(12,13)14/h2-6H,15H2,1H3
- InChI Key: MADWNEYPRDOTPL-UHFFFAOYSA-N
- SMILES: NC(C1ON=C(C2=CC=CC=C2C(F)(F)F)N=1)C
1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM511308-1g |
1-(3-(2-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)ethanamine |
1779133-39-9 | 97% | 1g |
$681 | 2023-02-17 |
1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS No. 1779133-39-9): A Comprehensive Overview
The compound 1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine, identified by the CAS registry number 1779133-39-9, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential utility in fields such as pharmacology, materials science, and advanced chemical synthesis.
Chemical Structure and Properties
The molecular structure of 1-[3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine is characterized by a trifluoromethyl-substituted phenyl group attached to an oxadiazole ring system, which is further connected to an ethylamine moiety. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis.
Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery, particularly due to their ability to modulate various biological pathways. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.
Synthesis and Characterization
The synthesis of CAS No. 1779133-39-9 involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by substitution reactions to introduce the trifluoromethyl phenyl group and the ethylamine side chain. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the final product.
Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability for industrial applications.
Applications in Pharmacology
One of the most significant areas of research involving CAS No. 1779133-39-9 is its potential role in drug development. The compound has been investigated for its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease.
Preliminary studies suggest that CAS No. 1779133-39-9 exhibits selective binding to these enzymes, potentially offering a novel therapeutic approach with fewer side effects compared to existing treatments.
Moreover, its trifluoromethyl group contributes to enhanced pharmacokinetic properties, including improved absorption and reduced clearance rates within the body.
Materials Science Applications
Beyond pharmacology, CAS No. 1779133-39-9 has found applications in materials science as a precursor for advanced polymers and coatings.
Its ability to form stable covalent bonds makes it an ideal candidate for synthesizing high-performance materials with tailored mechanical and thermal properties.
Recent research has explored its use in creating self-healing polymers that can repair damage under specific conditions, opening new avenues for sustainable materials development.
Environmental Considerations and Safety Profile
Evaluating the environmental impact of CAS No. 1779133-39-9 is crucial for its responsible use in various applications.
Preliminary toxicity studies indicate that the compound exhibits low acute toxicity when administered at recommended doses. However, further long-term studies are required to fully assess its environmental footprint and biodegradability.
To ensure safe handling practices, guidelines have been established for workers involved in its production or use within industrial settings.
Conclusion
The Future Outlook for CAS No. 1779133-39
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